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Compound of Interest

Compound Name: 4-Iodo-2-(trifluoromethoxy)aniline

Cat. No.: B1302851 Get Quote

This guide provides a comprehensive overview of the molecular structure, weight, and other

physicochemical properties of 4-Iodo-2-(trifluoromethoxy)aniline, a compound of interest for

researchers, scientists, and professionals in drug development and chemical synthesis.

Molecular and Physicochemical Properties
The quantitative data for 4-Iodo-2-(trifluoromethoxy)aniline are summarized in the table

below, offering a clear comparison of its key characteristics.
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Property Value Source

IUPAC Name
4-iodo-2-

(trifluoromethoxy)aniline
[1]

CAS Number 874814-75-2 [2][1][3][4]

Molecular Formula C₇H₅F₃INO [4][5]

Molecular Weight 303.02 g/mol [1][3][5][6]

Exact Mass 302.93700 u [3]

Boiling Point 260.4°C at 760 mmHg [3]

Density 1.965 g/cm³ [3]

Flash Point 111.3°C [3]

LogP 3.35320 [3]

Refractive Index 1.569 [3]

SMILES FC(F)(F)Oc1c(N)ccc(I)c1 [2]

InChI Key
CRHUIDOGQZJYBV-

UHFFFAOYSA-N
[1]

Molecular Structure Visualization
The two-dimensional chemical structure of 4-Iodo-2-(trifluoromethoxy)aniline is depicted

below. This diagram illustrates the arrangement of atoms and the bonding within the molecule,

highlighting the aniline backbone substituted with an iodine atom at the fourth position and a

trifluoromethoxy group at the second position.

Caption: Molecular structure of 4-Iodo-2-(trifluoromethoxy)aniline.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 4-Iodo-2-
(trifluoromethoxy)aniline are typically proprietary to chemical manufacturers. However,

general analytical methods used for characterization include:
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Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) are employed to assess the purity of the compound.[2]

Mass Spectrometry (MS): Used in conjunction with chromatography (LC-MS or GC-MS) to

confirm the molecular weight and fragmentation pattern.[2]

Spectroscopy:

Nuclear Magnetic Resonance (NMR): Proton and Carbon NMR are used to elucidate the

molecular structure.[2]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present

in the molecule.[2]

UV-Visible Spectroscopy (UV-VIS): To determine the absorption characteristics of the

compound.[2]

Elemental Analysis (CHNS): To determine the elemental composition of the compound.[2]

Researchers interested in synthesizing this compound would typically adapt known iodination

and trifluoromethoxylation reactions on an appropriate aniline precursor. These protocols would

require careful optimization of reaction conditions, including temperature, pressure, catalysts,

and solvents, followed by purification steps such as recrystallization or column

chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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